Cas no 194157-10-3 (7-Oxa-2-azaspiro[3.5]nonane)

• Product Name: 7-Oxa-2-azaspiro[3.5]nonane
• CAS No: 194157-10-3
• MF: C₇H₁₃NO
• MW: 127.184221982956
• MDL: MFCD11204146
• CID: 116536
• PubChem ID: 21030011
• Update Time: 2025-06-09

7-Oxa-2-azaspiro[3.5]nonane Chemical and Physical Properties

Names and Identifiers

• 7-Oxa-2-azaspiro[3.5]nonane
• 4-Benzyloxy-3-methyl-phenol
• 7-oxa-2-azaspiro[3.5]nane
• 7-Oxa-2-aza-spiro[3.5]nonane
• 7-oxa-2-azaspiro[3.5]nonane HCl
• 7-Oxa-2-azaspiro[3.5]nonane(9CI)
• BH262
• FC0230
• 7-oxa-2-azaspiro[3.5]nona...
• 7-oxa-2-azaspiro[3.5]nonane (HCl)
• 7-oxa-2-azaspiro[3.5]nonane - X12040
• 7-Oxa-2-azaspiro[3.5]nonane HCl salt
• 7-Oxa-2-aza-spiro[3.5]nonane oxalate forM
• 7-oxa-2-azaspiro[3.5]nonane oxalic acid salt
• 7-Oxa-2-azaspiro[3.5]nonane (9CI)
• CS1497
• CS-0000812
• PB16372
• 194157-10-3
• W-206434
• SY027555
• A4273
• DTXSID00610269
• SCHEMBL2533730
• BS-13073
• AC-31907
• EN300-149135
• AKOS005218376
• AM20090131
• F2147-1656
• MFCD11204146
• WZFOPYGRZNUWSP-UHFFFAOYSA-N
• BCP14713
• FT-0686066
• 7-Oxa-2-aza-spiro[3.5]nonane;
• DB-023217

• MDL： MFCD11204146
• Inchi： 1S/C7H13NO/c1-3-9-4-2-7(1)5-8-6-7/h8H,1-6H2
• InChI Key： WZFOPYGRZNUWSP-UHFFFAOYSA-N
• SMILES： O1CCC2(CC1)CNC2

Computed Properties

• Exact Mass: 127.10000
• Monoisotopic Mass: 127.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26000
• LogP: 0.71520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 7-Oxa-2-azaspiro[3.5]nonane

7-Oxa-2-azaspiro[3.5]nonane (CAS No. 194157-10-3): A Versatile Compound in Modern Pharmaceutical Research

7-Oxa-2-azaspiro[3.5]nonane (CAS No. 194157-10-3) is a unique and versatile compound that has garnered significant attention in the field of pharmaceutical research due to its potential applications in drug discovery and development. This spirocyclic compound, characterized by its seven-membered ring containing an oxygen atom and a nitrogen atom, exhibits a range of interesting chemical and biological properties that make it a valuable candidate for various therapeutic applications.

The spirocyclic structure of 7-Oxa-2-azaspiro[3.5]nonane provides it with a unique conformational flexibility and rigidity, which can be advantageous in designing molecules with specific binding affinities to target proteins or receptors. This structural feature has been exploited in the synthesis of novel compounds with improved pharmacokinetic properties, such as enhanced solubility, stability, and bioavailability.

Recent studies have highlighted the potential of 7-Oxa-2-azaspiro[3.5]nonane in the treatment of neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 7-Oxa-2-azaspiro[3.5]nonane exhibited potent inhibitory activity against acetylcholinesterase (AChE), an enzyme implicated in Alzheimer's disease. The researchers found that these derivatives effectively crossed the blood-brain barrier and showed promising neuroprotective effects in preclinical models.

In addition to its neuroprotective properties, 7-Oxa-2-azaspiro[3.5]nonane has also shown promise in the field of cancer research. A study published in the Cancer Research journal reported that certain derivatives of 7-Oxa-2-azaspiro[3.5]nonane exhibited selective cytotoxicity against various cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action was attributed to the compound's ability to induce apoptosis and inhibit cell proliferation by targeting specific signaling pathways.

The synthetic accessibility of 7-Oxa-2-azaspiro[3.5]nonane has further enhanced its appeal as a building block for drug discovery. Researchers have developed efficient synthetic routes to access this compound and its derivatives, enabling the rapid exploration of structure-activity relationships (SAR) and the optimization of pharmacological profiles. For example, a recent publication in the Tetrahedron Letters described a concise and scalable synthesis of 7-Oxa-2-azaspiro[3.5]nonane using palladium-catalyzed cyclization reactions, which significantly reduced the number of steps required for its preparation.

The pharmacokinetic properties of 7-Oxa-2-azaspiro[3.5]nonane have also been extensively studied to ensure its suitability for clinical applications. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it an attractive candidate for further development into therapeutic agents. Additionally, its low toxicity profile has been confirmed through various toxicity assays, including in vitro cytotoxicity tests and in vivo animal studies.

In conclusion, 7-Oxa-2-azaspiro[3.5]nonane (CAS No. 194157-10-3) represents a promising compound with a wide range of potential applications in pharmaceutical research. Its unique spirocyclic structure, coupled with its diverse biological activities and favorable pharmacokinetic properties, positions it as a valuable scaffold for the development of novel therapeutics targeting neurological disorders and cancer. Ongoing research continues to uncover new insights into the mechanisms of action and therapeutic potential of this intriguing compound, paving the way for future advancements in drug discovery and development.